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Compound of Interest

Compound Name: Ferrous lodide

Cat. No.: B1584420

Technical Support Center: Ferrous lodide

This guide provides troubleshooting and frequently asked questions regarding the handling,
storage, and decomposition of ferrous iodide (Felz) for researchers, scientists, and drug
development professionals.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazardous decomposition products of ferrous iodide (Fel2)?

Al: Ferrous iodide is sensitive to heat, moisture, air, and light.[1] Its decomposition can yield
several hazardous products depending on the conditions:

o Hydrogen lodide (HI): A corrosive and toxic gas, formed under fire conditions or upon
reaction with strong acids.[1][2][3][4]

 lron Oxides: Generated during thermal decomposition.[1][3][4]

 lodine (I2): Can be released upon oxidation or exposure to light.[1] Ferrous iodide solutions
can undergo rapid oxidation in moist air.[5][6]

Q2: My ferrous iodide powder has changed color from gray-black to whitish or yellowish-
brown. What does this indicate?
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A2: This color change typically indicates decomposition. A whitish appearance can occur upon
exposure to air.[5][6] A yellow or brown color suggests the oxidation of the ferrous (Fe2*) ion to
the ferric (Fe®*) ion. Ferrous iodide is hygroscopic and rapid oxidation occurs in solution and

in moist air.[5]

Q3: What are the recommended storage conditions to prevent the decomposition of ferrous
iodide?

A3: To ensure stability, ferrous iodide should be stored in a cool, dry place in a tightly sealed
container under an inert gas like argon or nitrogen.[1] It is crucial to protect it from moisture, air,
light, and heat.[1][4] It is incompatible with strong acids, strong bases, oxidizing agents, and
alkali metals.[1][4]

Q4: At what temperature does ferrous iodide thermally decompose?

A4: While ferrous iodide is stable under standard conditions, it will decompose at elevated
temperatures.[4] Hazardous decomposition products, including hydrogen iodide and iron
oxides, can be formed under fire conditions.[3] Key thermal data is summarized in the table
below.

Data Presentation: Physical and Thermal Properties

The following table summarizes key quantitative data for anhydrous ferrous iodide.

Property Value Citations
Melting Point 587 °C [1][5][6]
Boiling Point 827 °C [5][6]
Density 5.315 g/cm3 [51[6]

Red-violet to black solid; Gray-
Appearance [51[6]1[7]
black powder

- Soluble in water, ethanol, and
Solubility _ [51[8]
diethyl ether
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Troubleshooting Guide: Unexpected Experimental
Results

If you encounter unexpected results during your experiment, use the following logical guide to
identify potential issues related to ferrous iodide decomposition.

Start: Unexpected Result Observed

Is there an unexpected color change
(e.g., solution turning yellow/brown)?

Is there unexpected gas evolution

ipil ?
Is there an unexpected precipitate? o a pungent odor?

Yes es

Hypothesis: Oxidation of Fe(ll) to Fe(lll)

Action: Perform confirmatory test for Fe(lll) ions. Action: Test for acidic gas (e.g., with moist litmus paper).

Positive

Click to download full resolution via product page

Caption: Troubleshooting logic for unexpected results.

Experimental Protocols: Identifying Decomposition
Products

The following protocols detail standard methods for identifying the primary hazardous
decomposition products of ferrous iodide.
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Protocol 1: Identification of Ferric lons (Fe?*) - Indication
of Oxidation

e Method: Potassium Thiocyanate Test.

» Procedure:
o Dissolve a small sample of the suspect ferrous iodide in deionized water.
o Acidify the solution with a few drops of dilute nitric acid.
o Add a few drops of a 10% potassium thiocyanate (KSCN) solution.

o Expected Result: The formation of a blood-red color indicates the presence of Fe3* ions,
confirming oxidation of the original Fe2* sample.[9]

**Protocol 2: Identification of lodide lons (I7) and Free
lodine (I2) **

e Method: Organic Layer Test for liberated lodine.[10]
e Procedure:
o Take an aqueous solution of the sample.

o Add a small amount of an organic solvent such as carbon tetrachloride (CCla) or
chloroform (CHCI3).

o Add a mild oxidizing agent (e.g., a few drops of chlorine water) and shake the mixture

vigorously.
o Expected Result:

o If free iodine (I2) is present as a decomposition product, the organic layer will turn a
distinct violet or purple color.[10]

o This test also confirms the presence of iodide ions, which are oxidized to iodine by the

chlorine water.
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e Method: Silver Nitrate Test for lodide.
e Procedure:

o To an aqueous solution of the sample, add dilute nitric acid followed by silver nitrate
(AgNOs3) solution.

o Expected Result: A yellow precipitate of silver iodide (Agl) forms.[11] This precipitate is
insoluble in both dilute and concentrated ammonia solution, distinguishing it from silver
chloride and bromide.[10][11]

Protocol 3: Identification of Hydrogen lodide (HI) Gas

e Method: Litmus Paper Test.
e Procedure:

o If gas evolution is suspected during heating or reaction, carefully hold a piece of moist
blue litmus paper near the opening of the reaction vessel.

o Expected Result: Hydrogen iodide is an acidic gas and will turn the moist blue litmus paper
red.

Visualizing Decomposition and Analysis
Decomposition Pathways

The following diagram illustrates the primary decomposition pathways of ferrous iodide under
different environmental stressors.
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Ferrous lodide (Felz)

Conditions

Heat / Combustion Air (O2) + Moisture (H20) Strong Acids

Hazardous Decomposition Products

Iron Oxides (e.g., Fe203) Hydrogen lodide (HI gas) Ferric Compounds (Fe3*) + lodine (I2)

Start: Analyze Suspect Fel= Sample

1. Visual Inspection
(Color change, degradation)

:

2. Dissolve Sample in DI Water

Split Solution into Aliquots

3b. Test for I2/I~ 3c. Test for |-
(Organic Layer Test) (Add AgNOs solution)

3a. Test for Fe3+
(Add KSCN solution)

Blood-red color? Violet organic layer? Yellow precipitate?
(Fe3* present) (I2 present) (I- present)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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